Cas no 1296271-65-2 (Methyl 8-bromo-4-hydroxy-2-thioxo-2H-chromene-6-carboxylate)

• Product Name: Methyl 8-bromo-4-hydroxy-2-thioxo-2H-chromene-6-carboxylate
• CAS No: 1296271-65-2
• MF: C₁₁H₇BrO₄S
• MW: 315.139881372452
• CID: 2147574
• Update Time: 2023-08-04

Methyl 8-bromo-4-hydroxy-2-thioxo-2H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromo-4-hydroxy-2-thioxo-2H-chromene-6-carboxylate
• QUJJJDXVKXXGLB-UHFFFAOYSA-N
• 2H-1-Benzopyran-6-carboxylic acid, 8-bromo-4-hydroxy-2-thioxo-, methyl ester
• Methyl 8-bromo-4-hydroxy-2-thioxo-2H-chromene-6-carboxylate

• Inchi： 1S/C11H7BrO4S/c1-15-11(14)5-2-6-8(13)4-9(17)16-10(6)7(12)3-5/h2-4,17H,1H3
• InChI Key： FJOORTILOBUWOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2C(C=C(OC=21)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Topological Polar Surface Area: 53.6